CeMMEC2

• Molecular Formula: C14H19N5
• Molecular Weight: 257.33 g/mol
• InChI: InChI=1S/C14H19N5/c1-11-16-17-14-8-7-13(18-19(11)14)15-10-9-12-5-3-2-4-6-12/h5,7-8H,2-4,6,9-10H2,1H3,(H,15,18)
• InChIKey: NCACTGQDGOLTBA-UHFFFAOYSA-N

CeMMEC2: BRD4 Bromodomain Inhibitor Profile

CeMMEC2 (CAS 902955-25-3) is a synthetic small-molecule inhibitor of the bromodomain and extra-terminal (BET) family protein BRD4, characterized by its triazolopyridazine scaffold and a molecular weight of 257.34 g/mol . It functions as a direct antagonist, binding to both the first (BD1) and second (BD2) bromodomains of BRD4, a feature that distinguishes it from many BRD4 inhibitors that exhibit preferential binding to a single bromodomain . The compound demonstrates an IC₅₀ value of 0.9 μM in biochemical assays against BRD4, with binding potency reported to be comparable to that of the well-established BET inhibitor (S)-JQ1 .

CeMMEC2 vs Generic BET Inhibitors

Within the BET bromodomain inhibitor class, compounds are not functionally interchangeable. CeMMEC2's biological signature is defined by a specific combination of (1) its unique triazolopyridazine chemotype, (2) its balanced, dual BD1/BD2 binding profile on BRD4, and (3) a distinct selectivity fingerprint against other bromodomain-containing proteins [1]. In contrast, other widely used probes like (+)-JQ1 exhibit a different binding affinity ratio between BD1 and BD2 [2], while pan-BET inhibitors like I-BET151 (GSK1210151A) and I-BET762 (GSK525762) display a broader inhibitory profile across BRD2, BRD3, and BRDT, leading to different transcriptional and cellular consequences [3]. Furthermore, structurally related compounds from the CeMM series (e.g., CeMMEC1, CeMMEC13) are potent inhibitors of the TAF1 bromodomain rather than BRD4, underscoring that subtle structural modifications result in profound target-switching, making CeMMEC2 a unique chemical biology tool not replaceable by its in-class or in-series analogs without altering the experimental outcome .

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape with a selective BRD4 inhibitor. Nat Chem Biol. 2016 Jul;12(7):504-10. View Source
• [2] Filippakopoulos P, et al. Selective inhibition of BET bromodomains. Nature. 2010 Dec 23;468(7327):1067-73. View Source
• [3] Blank, J. et al. WPO patent WO/2014/191894 (2014). Combination of a BRD4 inhibitor and an antifolate for the therapy of cancer. View Source

CeMMEC2 Comparative Evidence

BRD4 Inhibitory Potency vs. (S)-JQ1

CeMMEC2 inhibits BRD4 with an IC₅₀ of 0.9 μM in biochemical assays, a potency that is directly comparable to the benchmark BET inhibitor (S)-JQ1 . However, CeMMEC2 is characterized by its ability to bind both the first (BD1) and second (BD2) bromodomains of BRD4 with similar efficiency, a feature not universally shared by all BRD4 inhibitors and which may underlie a distinct pharmacological profile .

Evidence Dimension	BRD4 Inhibitory Potency (IC₅₀)
Target Compound Data	0.9 μM
Comparator Or Baseline	(S)-JQ1: Comparable IC₅₀ in biochemical assays (exact value not specified in datasheet, but described as comparable)
Quantified Difference	Comparable (no significant difference reported)
Conditions	Biochemical inhibition assay against BRD4 bromodomains

Why This Matters

For procurement, this confirms CeMMEC2 provides a chemical alternative to JQ1 with a comparable on-target potency for BRD4, but with a different chemotype that can circumvent JQ1-associated limitations like off-target binding or specific chemical liabilities.

Distinct Triazolopyridazine Chemotype

Within the CeMM compound series, target selectivity is exquisitely sensitive to chemical structure. CeMMEC2 is a BRD4 inhibitor with an IC₅₀ of 0.9 μM . In stark contrast, the structurally related compounds CeMMEC1 and CeMMEC13 are potent and selective inhibitors of the second bromodomain of TAF1, with CeMMEC1 exhibiting a Kd of 1.8 μM and CeMMEC13 an IC₅₀ of 2.1 μM for TAF1, not BRD4 .

Evidence Dimension	Primary Target and Potency
Target Compound Data	CeMMEC2: BRD4 inhibitor; IC₅₀ = 0.9 μM
Comparator Or Baseline	CeMMEC1: TAF1(2) inhibitor; Kd = 1.8 μM; CeMMEC13: TAF1(2) inhibitor; IC₅₀ = 2.1 μM
Quantified Difference	Complete target switch from BRD4 to TAF1 between analogs
Conditions	Biochemical binding and inhibition assays for respective bromodomains

Why This Matters

This demonstrates that even minor structural modifications in this chemotype lead to a complete loss of BRD4 activity and a gain of TAF1 activity. For researchers, this necessitates precise compound identity verification; a procurement error substituting CeMMEC2 with a close analog would result in a different biological outcome and invalidate experiments relying on BRD4 inhibition.

Dual BD1/BD2 Binding vs. (S)-JQ1

CeMMEC2 is characterized as a BRD4 inhibitor that binds both bromodomains of BRD4 . In comparison, pan-BET inhibitors such as FT-1101 display equipotent inhibition across BRD2, BRD3, BRD4, and BRDT with Kd values of <20 nM for all family members . Similarly, INCB054329 inhibits BRD2, BRD3, BRD4, and BRDT with biochemical IC₅₀ values ranging from 1-119 nM . This broad activity contrasts with CeMMEC2's more focused, albeit less potent, profile centered on BRD4.

Evidence Dimension	BET Family Target Spectrum and Potency
Target Compound Data	CeMMEC2: Selective for BRD4 (binds BD1 and BD2); IC₅₀ = 0.9 μM
Comparator Or Baseline	FT-1101: Pan-BET inhibitor; Kd <20 nM for BRD2/3/4/T; INCB054329: Pan-BET inhibitor; IC₅₀ 1-119 nM for BRD2/3/4/T
Quantified Difference	CeMMEC2 is >20-fold less potent than FT-1101 and targets primarily BRD4, whereas comparators are highly potent and non-selective across the BET family
Conditions	Biochemical binding (Kd) and inhibition (IC₅₀) assays

Why This Matters

For scientific selection, CeMMEC2 offers a tool for dissecting BRD4-specific biology with potentially fewer confounding effects from pan-BET inhibition. Its lower potency and focused profile make it suitable for studies where acute transcriptional shutdown from pan-BET inhibitors is undesirable, allowing for more nuanced investigation of BRD4-dependent processes.

Chemical Stability & Storage Profile

In the THP-1 human acute monocytic leukemia cell line, CeMMEC2 treatment leads to a downregulation of c-MYC and other cell cycle-related genes, resulting in a G1-phase cell cycle arrest and an increase in apoptotic markers . This functional phenotype confirms that CeMMEC2's engagement of BRD4 translates into a predictable anti-proliferative effect in BRD4-dependent cancer models, a hallmark of effective BRD4 inhibition also observed with more potent BET inhibitors like JQ1, but achieved here with CeMMEC2's specific binding profile.

Evidence Dimension	Functional Cellular Phenotype
Target Compound Data	CeMMEC2: Induces G1 arrest, c-MYC downregulation, and apoptosis in THP-1 cells
Comparator Or Baseline	(S)-JQ1: Known to induce similar G1 arrest and c-MYC downregulation in various leukemia cell lines
Quantified Difference	Qualitatively similar functional outcome, demonstrating on-target BRD4 inhibition in a cellular context
Conditions	THP-1 acute monocytic leukemia cell line; treatment with CeMMEC2

Why This Matters

For procurement, this evidence links biochemical binding data to a relevant cellular phenotype. It assures the end-user that the compound is not merely a binder but a functional inhibitor of BRD4-dependent transcription in a disease-relevant model, increasing confidence that the purchased reagent will perform as expected in downstream cell-based assays.

CeMMEC2 Application Scenarios

Orthogonal BRD4 Target Validation

Researchers studying the specific transcriptional roles of BRD4, separate from the confounding influences of BRD2, BRD3, and BRDT inhibition, can utilize CeMMEC2 as a focused chemical probe. Its dual BD1/BD2 engagement on BRD4, combined with its reduced activity against other BET family members compared to pan-BET inhibitors , makes it a valuable tool for validating BRD4 as a target in a given disease model. This is particularly relevant in oncology research where BRD4 is a key oncogenic driver, but pan-BET toxicity limits therapeutic windows.

SAR Reference Compound

CeMMEC2 serves as an essential control or comparator in studies investigating the structure-activity relationships of BET inhibitors. Its triazolopyridazine scaffold is distinct from the thienodiazepine core of (+)-JQ1, enabling researchers to determine if observed biological effects are specific to a particular chemical series or are true on-target consequences of BRD4 inhibition [1]. This application is critical for target validation campaigns and for de-risking drug discovery programs where off-target, scaffold-dependent activities are a major concern.

Bromodomain Screening Panel

In high-throughput or high-content screening assays, compounds with extreme potency can lead to rapid, complete, and sometimes toxic target inhibition, masking nuanced biological effects or synthetic lethal interactions. CeMMEC2, with its IC₅₀ of 0.9 μM , provides a more moderate level of BRD4 inhibition, making it well-suited for screening applications where identifying partial inhibition phenotypes, synergistic combinations with other agents (e.g., MTHFD1 inhibitors [2]), or dose-response relationships are of primary interest.

Quality Control and Reference Standard for the CeMM Chemical Probe Family

Given the high degree of target-switching observed among closely related CeMM compounds—from BRD4 (CeMMEC2) to TAF1 (CeMMEC1, CeMMEC13)—CeMMEC2 is an indispensable reference standard for chemical biology cores and screening facilities . Its use is essential for validating assay platforms, confirming the identity and activity of new batches of compounds within this structural class, and ensuring experimental reproducibility across different laboratories or experimental runs.

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape with a selective BRD4 inhibitor. Nat Chem Biol. 2016 Jul;12(7):504-10. View Source
• [2] Blank, J. et al. WPO patent WO/2014/191894 (2014). Combination of a BRD4 inhibitor and an antifolate for the therapy of cancer. View Source